Cas no 898759-94-9 (3-Cyano-4'-(1,3-dioxolan-2-yl)benzophenone)

• Product Name: 3-Cyano-4'-(1,3-dioxolan-2-yl)benzophenone
• CAS No: 898759-94-9
• MF: C₁₇H₁₃NO₃
• MW: 279.290024518967
• MDL: MFCD07700004
• CID: 876048
• PubChem ID: 24726709
• Update Time: 2025-08-04

3-Cyano-4'-(1,3-dioxolan-2-yl)benzophenone Chemical and Physical Properties

Names and Identifiers

• 3-[4-(1,3-dioxolan-2-yl)benzoyl]benzonitrile
• 3-CYANO-4'-(1,3-DIOXOLAN-2-YL)BENZOPHENONE
• MFCD07700004
• 898759-94-9
• DTXSID50645102
• AKOS016022137
• 3-Cyano-4'-(1,3-dioxolan-2-yl)benzophenone

• MDL： MFCD07700004
• Inchi： 1S/C17H13NO3/c18-11-12-2-1-3-15(10-12)16(19)13-4-6-14(7-5-13)17-20-8-9-21-17/h1-7,10,17H,8-9H2
• InChI Key： MLFOBAQUUZPYSU-UHFFFAOYSA-N
• SMILES： O1CCOC1C1C=CC(C(C2C=CC=C(C#N)C=2)=O)=CC=1

Computed Properties

• Exact Mass: 279.09000
• Monoisotopic Mass: 279.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• PSA: 59.32000
• LogP: 2.83468

Additional information on 3-Cyano-4'-(1,3-dioxolan-2-yl)benzophenone

Comprehensive Overview of 3-Cyano-4'-(1,3-dioxolan-2-yl)benzophenone (CAS No. 898759-94-9)

3-Cyano-4'-(1,3-dioxolan-2-yl)benzophenone (CAS No. 898759-94-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, material science, and fine chemical synthesis. This compound, characterized by its unique cyano and dioxolan functional groups, serves as a versatile building block for the development of advanced materials and bioactive molecules. Its molecular structure, combining a benzophenone core with a 1,3-dioxolan-2-yl moiety, offers exceptional reactivity and stability, making it a valuable asset in modern chemical research.

In recent years, the demand for 3-Cyano-4'-(1,3-dioxolan-2-yl)benzophenone has surged due to its applications in the synthesis of high-performance polymers and liquid crystal displays (LCDs). Researchers and manufacturers are increasingly exploring its potential in creating photoactive materials and organic electronic devices, aligning with the global shift toward sustainable and energy-efficient technologies. The compound's ability to act as a photocrosslinker has also made it a focal point in the development of UV-curable coatings and adhesives, addressing the growing need for eco-friendly industrial solutions.

One of the most frequently asked questions about 3-Cyano-4'-(1,3-dioxolan-2-yl)benzophenone revolves around its synthetic routes and purification methods. Advanced techniques such as column chromatography and recrystallization are commonly employed to achieve high-purity grades, ensuring optimal performance in end-use applications. Additionally, its compatibility with Grignard reactions and Pd-catalyzed couplings has expanded its utility in heterocyclic chemistry, particularly in the design of drug-like molecules for therapeutic development.

The compound's relevance extends to the agrochemical sector, where it is investigated as a precursor for crop protection agents. With the rising emphasis on precision agriculture and sustainable farming practices, 3-Cyano-4'-(1,3-dioxolan-2-yl)benzophenone is being studied for its potential to enhance the efficacy of pesticide formulations while minimizing environmental impact. This aligns with broader industry trends focused on green chemistry and reduced carbon footprints.

From a commercial perspective, 3-Cyano-4'-(1,3-dioxolan-2-yl)benzophenone is available in various grades, including research-grade and industrial-scale quantities, catering to diverse market needs. Suppliers often highlight its storage stability and handling protocols, ensuring safe and efficient utilization across laboratories and production facilities. As the chemical industry continues to evolve, this compound is poised to play a pivotal role in innovations spanning nanotechnology, renewable energy, and biodegradable materials.

In conclusion, 3-Cyano-4'-(1,3-dioxolan-2-yl)benzophenone (CAS No. 898759-94-9) represents a cutting-edge chemical entity with multifaceted applications. Its integration into high-value industries underscores its importance as a synthetic intermediate and functional material. For researchers and industry professionals seeking reliable data on this compound, understanding its physicochemical properties, reactivity profiles, and market trends is essential to unlocking its full potential.